Cas no 2229426-02-0 (1-(4-cyanophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product name: 1-(4-cyanophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229426-02-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5970277
• PubChem ID: 139023992

1-(4-cyanophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(4-cyanophenyl)-2,2-dimethyl-
• 1-(4-cyanophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1817158
• 2229426-02-0

• Inchi： 1S/C13H13NO2/c1-12(2)8-13(12,11(15)16)10-5-3-9(7-14)4-6-10/h3-6H,8H2,1-2H3,(H,15,16)
• InChI Key： VOUWUENZRLICAN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C#N)C=C2)(C(O)=O)CC1(C)C

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 379.3±35.0 °C(Predicted)
• pka: 4.28±0.50(Predicted)

Additional information on 1-(4-cyanophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(4-cyanophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229426-02-0)

1-(4-cyanophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229426-02-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique cyclopropane ring substituted with a cyanophenyl group and a carboxylic acid moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its structural rigidity and functional group diversity, which are critical in drug design and material science.

The compound's CAS number 2229426-02-0 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula and structural properties have been extensively studied to understand its reactivity and stability under various conditions. Recent studies highlight its role in developing enzyme inhibitors and bioactive molecules, aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, 1-(4-cyanophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been explored as a building block for sustainable synthesis. Its low toxicity profile and compatibility with catalytic processes make it an attractive candidate for eco-friendly industrial applications. This aligns with global trends toward reducing environmental impact, a topic frequently searched by professionals in chemical manufacturing and environmental science.

Another area of interest is the compound's potential in polymer chemistry. Its rigid cyclopropane structure can enhance the thermal stability and mechanical properties of polymers, addressing common challenges in material science. Searches for high-performance polymers and advanced materials often lead to discussions about such derivatives, underscoring the relevance of this compound in cutting-edge research.

From a commercial perspective, CAS No. 2229426-02-0 is listed in catalogs of fine chemical suppliers, catering to the needs of pharmaceutical developers and academic researchers. Its pricing and availability are frequently queried in procurement platforms, reflecting its practical utility. Analytical methods like HPLC and NMR are commonly employed to ensure its purity, a critical factor for end-users.

In summary, 1-(4-cyanophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from drug discovery to sustainable materials—make it a compound of enduring interest. As research progresses, its role in addressing modern scientific challenges is likely to expand further.